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Compound of Interest

Compound Name: 4-(Diethylamino)-2-butyn-1-ol

Cat. No.: B019776 Get Quote

This guide provides essential safety information, personal protective equipment (PPE)

requirements, and emergency procedures for researchers, scientists, and drug development

professionals handling 4-(diethylamino)-2-butyn-1-ol. Please consult the Safety Data Sheet

(SDS) for this chemical before beginning any experiment.

Hazard Identification and Safety Data
Understanding the chemical and physical properties is crucial for safe handling. This substance

is classified as an irritant and requires careful handling to avoid exposure.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and hazard properties of 4-
(diethylamino)-2-butyn-1-ol.

Table 1: Physical and Chemical Properties
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Property Value Citations

Molecular Formula C₈H₁₅NO [1][2][3]

Molecular Weight 141.21 g/mol [2][4][5]

CAS Number 10575-25-4 [1][2][4][6]

Appearance
White solid to White to Yellow

to Orange clear liquid
[1][7][8]

Boiling Point 222.4 °C to 232 °C [1][9]

Density ~0.952 g/mL at 25 °C [5][9]

Flash Point
89.7 °C to 104.4 °C (closed

cup)
[1][4]

Water Solubility 11 g/L at 25°C [1][9]

Storage Temperature
Room Temperature (Sealed

and dry)
[1]

Table 2: GHS Hazard Information

Hazard Class Category Hazard Statement Citations

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][6]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][4]

Acute Toxicity, Oral

(Potential)
Category 4

H302: Harmful if

swallowed
[2]

Signal Word - Warning [4][6]
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-(diethylamino)-2-butyn-1-ol?

A1: The primary hazards are that it causes skin irritation (H315), serious eye irritation (H319),

and may cause respiratory irritation (H335).[2][4][6] It may also be harmful if swallowed.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A2: The following PPE is required to minimize exposure risk:

Hand Protection: Wear suitable protective gloves (e.g., nitrile).[6]

Eye/Face Protection: Use chemical safety goggles or a face shield.[4][6]

Skin and Body Protection: Wear a lab coat or other protective clothing.[6]

Respiratory Protection: Use only with adequate ventilation.[6] If ventilation is insufficient or

there is a risk of inhalation, use a NIOSH/MSHA approved respirator (such as a type N95

dust mask or an ABEK (EN14387) respirator filter).[4][10]

Q3: How should I properly store 4-(diethylamino)-2-butyn-1-ol?

A3: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[6]

[11] It should be kept away from incompatible substances and sources of ignition.[6] The

recommended storage condition is sealed in a dry environment at room temperature.[1]

Q4: What is the immediate first aid response for accidental exposure?

A4:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[6][11]

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of running water for at least 15 minutes. If skin irritation occurs, get medical advice.[6]

[7][11]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[6][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6][11]

Q5: How should a small spill be managed in the lab?

A5: For a small spill, ensure adequate ventilation and wear appropriate PPE. Remove all

sources of ignition.[6] Prevent the spill from spreading and from entering drains.[6] Absorb the

spill with an inert material (e.g., sand, vermiculite), then sweep or vacuum it up and place it into

a suitable container for disposal.[6] Consult local regulations for proper disposal procedures.[6]

Troubleshooting Guide
Q: I can smell a chemical odor while working, even though I am under a fume hood. What

should I do?

A: A noticeable odor may indicate inadequate ventilation or a potential leak. Stop your work,

ensure your container is sealed, and move away from the area. Check that the fume hood is

functioning correctly (verify airflow). If the odor persists, evacuate the immediate area and

inform your supervisor or safety officer to assess the situation.

Q: I've developed a skin rash after an experiment. What are the necessary steps?

A: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[6]

[11] Remove any clothing that may have been contaminated.[6] Seek medical advice, and be

prepared to provide the Safety Data Sheet (SDS) for 4-(diethylamino)-2-butyn-1-ol to the

medical personnel. Report the incident to your institution's health and safety office.

Q: The 4-(diethylamino)-2-butyn-1-ol in my lab has turned a dark orange, but it was originally

a much lighter yellow. Is it safe to use?

A: A significant change in color can indicate degradation or contamination of the chemical.

Using a degraded substance could lead to unpredictable experimental results and potentially
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increased hazards. It is recommended not to use the product. It should be disposed of as

chemical waste according to your institution's and local guidelines.

Experimental and Safety Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, review the SDS for 4-(diethylamino)-2-butyn-1-ol. Ensure an

eyewash station and safety shower are accessible.[10]

Engineering Controls: Conduct all work in a properly functioning chemical fume hood to

ensure adequate ventilation.[6]

PPE: Don all required personal protective equipment: lab coat, nitrile gloves, and chemical

safety goggles.

Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing any fumes or

vapors.[6] Keep the container tightly closed when not in use.[6]

Post-Handling: After handling, wash hands thoroughly with soap and water.[6][11] Clean the

work area and decontaminate any equipment used.

Storage: Return the chemical to its designated storage area, ensuring it is sealed and stored

under dry, room temperature conditions.[1]

Protocol 2: Emergency Spill Cleanup

Alert & Evacuate: Alert personnel in the immediate area of the spill. Evacuate non-essential

personnel.

Control Vapors & Ignition: Ensure the area is well-ventilated to disperse vapors. Remove any

potential sources of ignition.[6]

Don PPE: Wear appropriate PPE, including respiratory protection if necessary, chemical-

resistant gloves, and eye protection.[6]

Containment: Prevent further spread of the spill using absorbent, non-combustible material

like sand or vermiculite. Do not allow the chemical to enter drains or waterways.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b019776?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC108082500&countryCode=US&language=en
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH53511&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://aksci.com/sds/2711AL_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealed container for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Disposal: Dispose of the contaminated materials and waste according to institutional and

local environmental regulations.[6][11]

Visual Workflows
The following diagrams illustrate key safety and emergency workflows.
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Handling
4-(diethylamino)-2-butyn-1-ol

Minimum Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat
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Caption: PPE selection decision tree for handling the chemical.
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Spill Detected

Alert Others &
Evacuate Area

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with
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Collect Waste into
Sealed Container
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Dispose of Waste per
Regulations
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Caption: Step-by-step workflow for responding to a chemical spill.
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Accidental Exposure

Exposure Type?

Skin Contact:
1. Remove Contaminated Clothing

2. Flush with Water for 15+ min

  Skin  

Eye Contact:
1. Remove Contact Lenses

2. Flush Eyes with Water for 15+ min

  Eye  

Inhalation:
1. Move to Fresh Air

2. Give Artificial Respiration if needed

Inhalation

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Logical flow for first aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.targetmol.com/compound/4-Diethylamino-2-butyn-1-ol
https://aksci.com/sds/2711AL_SDS.pdf
https://www.tcichemicals.com/IE/en/p/D2805
https://www.tcichemicals.com/OP/en/p/D2805
https://www.tcichemicals.com/OP/en/p/D2805
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5250396.htm
https://www.fishersci.com/store/msds?partNumber=AC108082500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH53511&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b019776#safety-precautions-and-ppe-for-handling-4-diethylamino-2-butyn-1-ol
https://www.benchchem.com/product/b019776#safety-precautions-and-ppe-for-handling-4-diethylamino-2-butyn-1-ol
https://www.benchchem.com/product/b019776#safety-precautions-and-ppe-for-handling-4-diethylamino-2-butyn-1-ol
https://www.benchchem.com/product/b019776#safety-precautions-and-ppe-for-handling-4-diethylamino-2-butyn-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

